Cas no 1778637-73-2 (Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 1778637-73-2
• MF: C₇H₇N₅O₃
• MW: 209.162180185318
• CID: 5162125
• Update Time: 2026-03-04

Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C7H7N5O3/c1-2-15-6(14)4-3-8-7-9-10-11-12(7)5(4)13/h3,13H,2H2,1H3
• InChI Key： KEKSIOWIAFPVCT-UHFFFAOYSA-N
• SMILES： C12=NN=NN1C(O)=C(C(OCC)=O)C=N2

Additional information on Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate

Comprehensive Guide to Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1778637-73-2)

Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1778637-73-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrazolo[1,5-a]pyrimidine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The molecular structure of Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate features a unique combination of tetrazole and pyrimidine rings, which contributes to its distinctive chemical properties. The presence of both hydroxyl and ester functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis. Current studies focus on optimizing its synthetic routes to improve yield and purity, addressing one of the most frequently searched questions about this compound in scientific databases.

In pharmaceutical applications, Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate serves as a key building block for developing novel therapeutic agents. Its structural motif appears in several drug candidates targeting inflammation and metabolic disorders, aligning with today's healthcare trends. The compound's potential in creating bioactive molecules has made it a hot topic in medicinal chemistry forums and patent literature searches.

The agrochemical industry has also shown growing interest in tetrazolo[1,5-a]pyrimidine derivatives, particularly for developing new-generation crop protection agents. As sustainable agriculture becomes a global priority, researchers are investigating whether Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate could contribute to environmentally friendly pest control solutions, a subject frequently queried in agricultural research portals.

From a material science perspective, the nitrogen-rich heterocycle core of this compound offers interesting possibilities for creating advanced functional materials. Its thermal stability and electronic properties are currently under investigation for potential applications in organic electronics, a field that consistently ranks high in scientific search trends.

The synthesis of Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate typically involves multi-step reactions starting from readily available pyrimidine precursors. Process optimization remains an active area of research, with many chemists searching for greener synthetic approaches that minimize waste and energy consumption. Recent publications have highlighted microwave-assisted and flow chemistry methods as promising alternatives to traditional synthesis routes.

Analytical characterization of CAS 1778637-73-2 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analytical methods help confirm the compound's purity and structure, addressing common quality control questions from potential users. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics.

Storage and handling of Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain its stability. These practical considerations frequently appear in safety data sheet searches for this chemical.

The commercial availability of Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Current market analysis shows particular interest from regions with strong drug discovery programs, including North America, Europe, and parts of Asia. Suppliers often highlight its high purity grades (≥98%) and customized packaging options.

Future research directions for 1778637-73-2 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's versatile structure continues to inspire innovative applications, making it a subject of ongoing scientific inquiry and patent activity worldwide.

For researchers considering working with Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate, recent literature reviews suggest promising avenues in structure-activity relationship studies. The compound's modular nature allows for systematic modifications, enabling the exploration of diverse biological targets - a strategy that aligns with current trends in rational drug design.

Environmental fate studies of tetrazolo[1,5-a]pyrimidine compounds have become increasingly important, responding to regulatory requirements and sustainability concerns. While specific data on CAS 1778637-73-2 remains limited, researchers are developing predictive models to assess its biodegradation pathways and ecotoxicological profile.

In summary, Ethyl 7-hydroxytetrazolo[1,5-a]pyrimidine-6-carboxylate represents an intriguing chemical entity with multifaceted applications across scientific disciplines. Its growing prominence in research publications and patent applications reflects the compound's potential to contribute to advancements in healthcare, agriculture, and materials science. As investigation continues, this molecule will likely remain a subject of significant scientific and commercial interest.